5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: 2-chloro-5-(2-oxo-1H-pyrimidin-5-yl)benzoic acid
• InChI: InChI=1S/C11H7ClN2O3/c12-9-2-1-6(3-8(9)10(15)16)7-4-13-11(17)14-5-7/h1-5H,(H,15,16)(H,13,14,17)
• InChI Key: DLYCQEUGGPCTNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CNC(=O)N=C2)C(=O)O)Cl
• Molecular Formula: C11H7ClN2O3
• DSSTOX Substance ID: DTXSID20686865
• Molecular Weight: 250.64 g/mol
• CAS RN: 1261959-40-3

Description

5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% (5-CCPHP) is an organic compound used in the synthesis of various pharmaceuticals and other compounds. It is a derivative of pyrimidine, a heterocyclic organic compound that is composed of four carbon atoms and two nitrogen atoms. 5-CCPHP is an important intermediate in the synthesis of many pharmaceuticals and other compounds.

Scientific Research Applications

5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% has been used in a wide range of scientific research studies. It has been used as an intermediate in the synthesis of pharmaceuticals such as anticonvulsants, anti-inflammatory drugs, and antineoplastic agents. It has also been used in the synthesis of other compounds such as dyes, pigments, and catalysts. 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% has also been used in the synthesis of peptide-based drugs, as well as in the synthesis of organic compounds used in the production of polymers.

Mechanism of Action

The mechanism of action of 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% is not well understood. However, it is believed that 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% acts as a nucleophile, reacting with other molecules to form new compounds. It is also believed that 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% can act as an electron acceptor, allowing the transfer of electrons from other molecules to 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95%.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% are not well understood. However, it has been suggested that 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% may have a role in the regulation of gene expression. It has also been suggested that 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% may have an effect on the metabolism of certain drugs, as well as on the immune system.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% in laboratory experiments include its high purity (95%) and its ability to react with a wide range of molecules. Additionally, 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% is relatively inexpensive, making it a cost-effective option for laboratory experiments. The main limitation of using 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% in laboratory experiments is that the mechanism of action is not well understood.

Future Directions

Future research on 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% could focus on understanding its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research could be conducted on the synthesis of 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% and its potential applications in the synthesis of pharmaceuticals and other compounds. Additionally, research could be conducted on the potential use of 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% in the development of new drugs and other compounds. Finally, further research could be conducted on the potential use of 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% in the production of polymers.

Synthesis Methods

5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% is synthesized from the reaction of 3-carboxy-4-chlorophenyl-2-hydroxy-pyrimidine with p-toluenesulfonyl chloride. The reaction is carried out in a three-necked flask in the presence of a catalyst and a base such as sodium carbonate or potassium carbonate. The reaction is cooled to 0°C and stirred for several hours. The reaction is then quenched with water and the product is filtered, washed and dried. The yield of 5-(3-Carboxy-4-chlorophenyl)-2-hydroxypyrimidine, 95% is typically around 95%.